Cas no 1235312-22-7 (N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide
• CAS No: 1235312-22-7
• MF: C₁₈H₂₆F₃N₃O₃S
• MW: 421.477553844452
• CID: 6065881
• PubChem ID: 49684631
• Update Time: 2025-05-24

N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide
• N-tert-butyl-4-[[[3-(trifluoromethyl)phenyl]sulfonylamino]methyl]piperidine-1-carboxamide
• N-(tert-butyl)-4-((3-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxamide
• AKOS024490349
• VU0629848-1
• 1235312-22-7
• N-tert-butyl-4-{[3-(trifluoromethyl)benzenesulfonamido]methyl}piperidine-1-carboxamide
• F5017-1657

• Inchi： 1S/C18H26F3N3O3S/c1-17(2,3)23-16(25)24-9-7-13(8-10-24)12-22-28(26,27)15-6-4-5-14(11-15)18(19,20)21/h4-6,11,13,22H,7-10,12H2,1-3H3,(H,23,25)
• InChI Key： UFGHCNUCKVSITK-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(CNS(C2=CC=CC(C(F)(F)F)=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 421.16469736g/mol
• Monoisotopic Mass: 421.16469736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide

Recent Advances in the Study of N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide (CAS: 1235312-22-7)

N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide (CAS: 1235312-22-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential as a therapeutic agent, particularly in the context of targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and preclinical efficacy.

The compound has been identified as a potent inhibitor of certain sulfonamide-based enzymes, which play a critical role in cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1235312-22-7 exhibits high selectivity and binding affinity for its target, making it a promising candidate for further drug development. The study utilized X-ray crystallography and molecular docking simulations to elucidate the structural basis of its inhibitory activity.

In addition to its enzymatic inhibition properties, recent preclinical trials have highlighted the compound's favorable pharmacokinetic profile. Research conducted by a team at the University of Cambridge showed that N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide has good oral bioavailability and low toxicity in animal models, which are essential characteristics for advancing to clinical trials. These findings were corroborated by independent studies published in the European Journal of Pharmacology.

Despite these promising results, challenges remain in optimizing the compound's solubility and metabolic stability. A 2024 paper in Bioorganic & Medicinal Chemistry Letters proposed structural modifications to address these issues, suggesting that introducing polar functional groups could enhance its physicochemical properties without compromising its inhibitory potency. This approach is currently under investigation in several laboratories worldwide.

Looking ahead, the potential applications of 1235312-22-7 extend beyond its current scope. Emerging research indicates that it may also be effective in modulating immune responses, opening new avenues for treating autoimmune diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-tert-butyl-4-{3-(trifluoromethyl)benzenesulfonamidomethyl}piperidine-1-carboxamide represents a versatile and promising compound in the realm of chemical biology. Its dual role as an enzyme inhibitor and immunomodulator underscores its therapeutic potential, while ongoing research continues to refine its properties for future drug development. The scientific community eagerly anticipates further breakthroughs in this area.